Cas no 474625-74-6 (5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate)

• Product Name: 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate
• CAS No: 474625-74-6
• MF: C₁₆H₁₄ClN₃O₅S
• MW: 395.817461490631
• CID: 6602961
• PubChem ID: 14117455
• Update Time: 2025-06-29

5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate
• 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ium perchlorate
• AKOS024364896
• 5-acetamido-2,3-diphenyl-1,2lambda5,4-thiadiazol-2-ylium perchlorate
• 474625-74-6
• F0172-0028
• N-(2,3-diphenyl-1,2,4-thiadiazol-2-ium-5-yl)acetamide;perchlorate

• Inchi： 1S/C16H13N3OS.ClHO4/c1-12(20)17-16-18-15(13-8-4-2-5-9-13)19(21-16)14-10-6-3-7-11-14;2-1(3,4)5/h2-11H,1H3;(H,2,3,4,5)
• InChI Key： IQRRUAYXYIUWKA-UHFFFAOYSA-N
• SMILES： Cl([O-])(=O)(=O)=O.N(C1S[N+](C2C=CC=CC=2)=C(C2C=CC=CC=2)N=1)C(=O)C

Computed Properties

• Exact Mass: 395.0342694g/mol
• Monoisotopic Mass: 395.0342694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate

5-Acetamido-2,3-Diphenyl-1,2,4-Thiadiazol-2-Ylium Perchlorate: A Comprehensive Overview

The compound with CAS No. 474625-74-6, known as 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate, is a highly specialized organic material that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the acetamido group and diphenyl substituents in its structure confers unique electronic and steric properties, making it a valuable compound for various applications.

Thiadiazoles are well-known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The 5-acetamido substituent in this compound introduces additional functionality, such as hydrogen bonding capabilities and potential sites for further chemical modifications. The diphenyl groups attached to the thiadiazole ring enhance the compound's aromaticity and stability, making it suitable for applications in optoelectronics and drug delivery systems.

Recent studies have highlighted the potential of 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective adsorption capabilities, which make them ideal for gas storage and separation applications.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. The perchlorate counterion in the structure provides a stable ion pair configuration, which is advantageous for drug delivery systems. Recent findings suggest that this compound can serve as a scaffold for designing bioactive molecules with enhanced solubility and bioavailability. Its ability to form stable complexes with metal ions has also been leveraged in the development of anti-cancer drugs.

The synthesis of 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the acetamido and diphenyl substituents through carefully designed substitution reactions. The final step involves protonation of the nitrogen atom in the thiadiazole ring to form the ylium ion, which is then paired with perchlorate as the counterion.

Despite its promising applications, the synthesis and characterization of this compound present several challenges. For example, controlling the regioselectivity during substitution reactions remains a critical issue. Researchers have employed various strategies such as steric hindrance control and catalytic activation to address these challenges. Recent advancements in asymmetric synthesis techniques have also opened new avenues for producing enantiomerically pure derivatives of this compound.

In conclusion, 5-acetamido-2,3-diphenyl-1,2,4-thiadiazol-2-ylium perchlorate is a versatile compound with significant potential in multiple fields. Its unique chemical structure and functional groups make it an attractive candidate for applications ranging from materials science to pharmaceuticals. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in both academic and industrial settings.